5-Bromo-6-(5-hydroxy-pentyloxy)-nicotinic acid
Cat. No. B8428600
M. Wt: 304.14 g/mol
InChI Key: SRRWBXRENBEXNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([Cl:11])[n:4][cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10]1.[CH2:12]([CH2:13][CH2:14][CH2:15][CH2:16][OH:17])[OH:18]>>[Br:1][c:2]1[c:3]([O:17][CH2:16][CH2:15][CH2:14][CH2:13][CH2:12][OH:18])[n:4][cH:5][c:6]([C:7](=[O:8])[OH:9])[cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)c1cnc(Cl)c(Br)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCCCCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(O)c1cnc(OCCCCCO)c(Br)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
